Cas no 54385-57-8 (Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-)
54385-57-8 structure
Product Name:Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-
CAS No:54385-57-8
MF:C11H13N5O
MW:231.253821134567
CID:380313
PubChem ID:299646
Update Time:2025-04-19
Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-
- N-(4,5-dicyano-1-methylpyrazol-3-yl)-2,2-dimethylpropanamide
- 4,5-Dicyano-1-methyl-3-trimethylacetamidopyrazol
- AC1L6UXY
- N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethylpropanamide
- N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-propionamide
- NSC172926
- DTXSID50305956
- 54385-57-8
- NSC-172926
-
- Inchi: 1S/C11H13N5O/c1-11(2,3)10(17)14-9-7(5-12)8(6-13)16(4)15-9/h1-4H3,(H,14,15,17)
- InChI Key: DRPMSHYNJFAMIP-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)NC1C(C#N)=C(C#N)N(C)N=1
Computed Properties
- Exact Mass: 231.11219
- Monoisotopic Mass: 231.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 94.5Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 498.4°C at 760 mmHg
- Flash Point: 255.2°C
- Refractive Index: 1.586
- PSA: 94.5
- LogP: 1.22106
Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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